Benzonitrile, 4-fluoro-5-(hydroxymethyl)-2-(trifluoromethyl)-

• Molecular Formula: C9H5F4NO
• Molecular Weight: 219.14 g/mol
• IUPAC Name: 4-fluoro-5-(hydroxymethyl)-2-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C9H5F4NO/c10-8-2-7(9(11,12)13)5(3-14)1-6(8)4-15/h1-2,15H,4H2
• InChI Key: GDQZGRPLHMWTMX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1C#N)C(F)(F)F)F)CO

Description

Benzonitrile, 4-fluoro-5-(hydroxymethyl)-2-(trifluoromethyl)- is a useful research compound. Its molecular formula is C9H5F4NO and its molecular weight is 219.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzonitrile, 4-fluoro-5-(hydroxymethyl)-2-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzonitrile, 4-fluoro-5-(hydroxymethyl)-2-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution (15 mL) of a mixture (1.01 g) of 4-fluoro-5-formyl-2-(trifluoromethyl)benzonitrile and 4-fluoro-3-formyl-2-(trifluoromethyl)benzonitrile (3:1) in tetrahydrofuran was added sodium borohydride (400 mg) at 0° C., and the mixture was stirred at room temperature for 12 hr. Saturated brine was added to the reaction mixture, and the mixture was extracted with ethyl acetate, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (developing solvent: hexane-ethyl acetate=5:1→1:4) to give the title compound as a yellow oil (yield: 456 mg).